Cas no 1783346-61-1 (2-cyclobutylimidazo1,2-apyridine-7-carboxylic acid)

• Product Name: 2-cyclobutylimidazo1,2-apyridine-7-carboxylic acid
• CAS No: 1783346-61-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5925384
• PubChem ID: 84734983
• Update Time: 2025-06-07

2-cyclobutylimidazo1,2-apyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-7-carboxylic acid, 2-cyclobutyl-
• 2-cyclobutylimidazo1,2-apyridine-7-carboxylic acid
• 2-Cyclobutylimidazo[1,2-a]pyridine-7-carboxylic acid
• 2-Cyclobutylimidazo[1,2-a]pyridine-7-carboxylicacid
• EN300-1197851
• 1783346-61-1

• Inchi： 1S/C12H12N2O2/c15-12(16)9-4-5-14-7-10(8-2-1-3-8)13-11(14)6-9/h4-8H,1-3H2,(H,15,16)
• InChI Key： SQYZDXOGASVLJT-UHFFFAOYSA-N
• SMILES： C12=NC(C3CCC3)=CN1C=CC(C(O)=O)=C2

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: -0.55±0.41(Predicted)

Additional information on 2-cyclobutylimidazo1,2-apyridine-7-carboxylic acid

Introduction to 2-Cyclobutylimidazo[1,2-A]Pyridine-7-Carboxylic Acid (CAS No: 1783346-61-1)

The compound 2-cyclobutylimidazo[1,2-a]pyridine-7-carboxylic acid, identified by the CAS number 1783346-61-1, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and diverse biological activities. The molecule's structure consists of a cyclobutyl group attached to an imidazo[1,2-a]pyridine ring system, with a carboxylic acid functional group at the 7-position. This combination of structural elements contributes to its intriguing chemical properties and biological interactions.

Recent studies have highlighted the importance of imidazopyridines in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The presence of the cyclobutyl group in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability. The carboxylic acid group at the 7-position introduces additional functional diversity, making this compound a promising candidate for further exploration in medicinal chemistry.

One of the most notable aspects of 2-cyclobutylimidazo[1,2-a]pyridine-7-carboxylic acid is its potential as a ligand in metalloenzyme inhibition or as a component in coordination chemistry. The nitrogen atoms within the imidazo[1,2-a]pyridine ring system can act as coordinating sites for metal ions, enabling this compound to participate in metal-ligand interactions. This property has drawn attention from researchers working on metalloenzyme inhibitors and metal-based drug delivery systems.

Furthermore, the compound's structural versatility has led to its investigation in the field of materials science. The imidazopyridine core is known to exhibit nonlinear optical properties under certain conditions, which could be harnessed for applications in optoelectronics and photonics. The integration of the cyclobutyl group and carboxylic acid functionality may further enhance these properties, making this compound a valuable building block for advanced materials.

In terms of synthesis, researchers have developed several routes to access 2-cyclobutylimidazo[1,2-a]pyridine-7-carboxylic acid. These methods typically involve multi-step processes that include cyclization reactions and functional group transformations. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

The biological evaluation of this compound has revealed interesting findings regarding its cytotoxicity and selectivity against certain cancer cell lines. Initial studies suggest that it may possess antiproliferative activity through mechanisms involving inhibition of key enzymes or modulation of cellular signaling pathways. These results warrant further investigation into its potential as an anticancer agent or as a lead compound for drug development.

Another area where this compound has shown promise is in its ability to act as a chiral ligand in asymmetric catalysis. The stereochemistry introduced by the cyclobutyl group can influence the enantioselectivity of reactions involving this ligand, making it a valuable tool in organic synthesis for producing enantiomerically enriched compounds.

In conclusion, 2-cyclobutylimidazo[1,2-a]pyridine-7-carboxylic acid (CAS No: 1783346-61-1) is a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its unique structure and functional groups provide a foundation for exploring novel chemical reactions and biological interactions. As research continues to uncover its full potential, this compound is poised to make significant contributions to various scientific disciplines.